Cas no 95645-52-6 (β-D-Glucopyranoside, 4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)

• Product Name: β-D-Glucopyranoside, 4-hydroxy-2-methyl-5-(1-methylethyl)phenyl
• CAS No: 95645-52-6
• Molecular Formula: C₁₆H₂₄O₇
• Molecular Weight: 328.36
• MDL: MFCD29037230
• CID: 4764013
• PubChem ID: 14589106

β-D-Glucopyranoside, 4-hydroxy-2-methyl-5-(1-methylethyl)phenyl Properties

Names and Identifiers

• β-D-Glucopyranoside, 4-hydroxy-2-methyl-5-(1-methylethyl)phenyl
• thymoquinol 2-O-beta-glucopyranoside. zataroside B
• (-)-Thymoquinol 2-O-beta-glucopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-hydroxy-2-methyl-5-propan-2-ylphenoxy)oxane-3,4,5-triol
• NCGC00385115-01_C16H24O7_beta-D-Glucopyranoside, 4-hydroxy-2-methyl-5-(1-methylethyl)phenyl
• NCGC00385115-01
• 95645-52-6
• Zataroside B, >=90% (LC/MS-UV)
• CHEBI:181676
• Zataroside B

• MDL： MFCD29037230
• InChIKey： XFPSRAYOBUHKRV-IBEHDNSVSA-N
• Inchi： 1S/C16H24O7/c1-7(2)9-5-11(8(3)4-10(9)18)22-16-15(21)14(20)13(19)12(6-17)23-16/h4-5,7,12-21H,6H2,1-3H3/t12-,13-,14+,15-,16-/m1/s1
• SMILES： O(C1C(=CC(O)=C(C(C)C)C=1)C)[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O

Computed Properties

• Exact Mass: 328.15220310g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 328.15220310g/mol
• Heavy Atom Count: 23
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.678
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides